Cas no 39253-43-5 (N-(4-Methoxyphenyl)-4-methylbenzamine)

• Product Name: N-(4-Methoxyphenyl)-4-methylbenzamine
• CAS No: 39253-43-5
• MF: C₁₄H₁₅NO
• MW: 213.275003671646
• MDL: MFCD00092922
• CID: 55000
• PubChem ID: 87561413
• Update Time: 2025-10-31

N-(4-Methoxyphenyl)-4-methylbenzamine Chemical and Physical Properties

Names and Identifiers

• 4-Methoxy-N-(p-tolyl)aniline
• (4-METHOXY-PHENYL)-P-TOLYL-AMINE
• N-(4-Methoxyphenyl)-4-methylbenzenamine
• N-(4-methoxyphenyl)-4-methylaniline
• 4-Methoxy-4'-methyldiphenylamine
• 4-Methoxy-4′-methyldiphenylamine
• N-(4-Methoxyphenyl)-p-tolylamine
• (4-Methoxyphenyl)-p-tolylamine
• 4-Methoxy-N-(4-methylphenyl)aniline
• N-(4-methoxyphenyl)-4-methyl-aniline
• n-(p-tolyl)-p-anisidine
• N-(p-methoxyphenyl)-p-toluidine
• N-p-methoxyphenyl-N-p-tolylamine
• KIDXWDVZFZMXGM-UHFFFAOYSA-N
• 5130AB
• Z
• 4-methoxy-N-4-tolylaniline
• N-(4-Methoxyphenyl)-4-methylbenzamine

• MDL： MFCD00092922
• Inchi： 1S/C14H15NO/c1-11-3-5-12(6-4-11)15-13-7-9-14(16-2)10-8-13/h3-10,15H,1-2H3
• InChI Key： KIDXWDVZFZMXGM-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC(=CC=1)NC1C=CC(C)=CC=1

Computed Properties

• Exact Mass: 213.11500
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 191
• XLogP3: 4.2
• Topological Polar Surface Area: 21.3

Experimental Properties

• Density: 1.0900
• Melting Point: 82.0 to 86.0 deg-C
• Boiling Point: 354.944 °C at 760 mmHg
• Flash Point: 354.944 °C at 760 mmHg
• Refractive Index: 1.602
• PSA: 21.26000
• LogP: 3.82020

N-(4-Methoxyphenyl)-4-methylbenzamine Security Information

• Symbol:
• Prompt：warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313

Related Categories

• Solvents and Organic Chemicals Organic Compounds Amines/Sulfonamides

Additional information on N-(4-Methoxyphenyl)-4-methylbenzamine

Comprehensive Overview of N-(4-Methoxyphenyl)-4-methylbenzamine (CAS No. 39253-43-5)

N-(4-Methoxyphenyl)-4-methylbenzamine, with the CAS number 39253-43-5, is a specialized organic compound widely utilized in pharmaceutical and chemical research. This compound, also referred to as 4'-Methoxy-4-methylbenzylamine, belongs to the class of aromatic amines and is characterized by its unique molecular structure featuring a methoxy group and a methyl substituent. Researchers and industries value this compound for its versatility in synthesizing intermediates for drug development and advanced materials.

In recent years, the demand for N-(4-Methoxyphenyl)-4-methylbenzamine has surged due to its applications in pharmaceutical intermediates and fine chemical synthesis. A growing trend in green chemistry has also spotlighted this compound, as scientists explore eco-friendly synthesis routes to minimize environmental impact. Questions like "How is N-(4-Methoxyphenyl)-4-methylbenzamine synthesized?" or "What are the industrial uses of CAS 39253-43-5?" are frequently searched, reflecting its relevance in both academic and industrial settings.

The compound's molecular stability and reactivity make it a candidate for catalysis studies and material science innovations. For instance, its derivatives are investigated for potential roles in OLED (organic light-emitting diode) technologies, aligning with the global push for sustainable electronics. Additionally, its solubility properties and thermal behavior are critical parameters for formulators aiming to optimize product performance.

From a regulatory perspective, N-(4-Methoxyphenyl)-4-methylbenzamine complies with major international safety standards, ensuring its suitability for laboratory use and industrial-scale production. Analytical techniques such as HPLC, GC-MS, and NMR spectroscopy are commonly employed to verify its purity and structural integrity, addressing queries like "How to analyze CAS 39253-43-5 purity?"—a frequent concern among quality control professionals.

Looking ahead, the compound's potential in biomedical research is being explored, particularly in designing targeted drug delivery systems. Its structural motifs are compatible with peptide conjugation, a hot topic in precision medicine. As the scientific community prioritizes molecular customization, N-(4-Methoxyphenyl)-4-methylbenzamine stands out as a building block for next-generation therapeutics.

In summary, CAS 39253-43-5 represents a convergence of chemical innovation and practical utility. Its role in advancing sustainable chemistry, electronics, and healthcare solutions underscores its importance in modern science. For researchers seeking reliable data, this compound's well-documented properties and applications make it a staple in high-impact studies.